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Compound of Interest

Compound Name: Triheneicosanoin

Cat. No.: B1351006 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Triheneicosanoin, offering procedural, step-by-step guidance to foster a secure

research environment. While Triheneicosanoin is not classified as a hazardous substance,

adhering to standard laboratory safety protocols is crucial.

Essential Safety Information
According to safety data sheets, Triheneicosanoin is not classified as a hazardous substance.

[1][2] Consequently, it is not considered hazardous waste.[1] However, it is always prudent to

follow standard precautions for handling chemicals in a laboratory setting.[1]
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Property Value

CAS Number 26536-14-1[1][3][4][5]

Molecular Formula C66H128O6[1][3][4][5]

Molecular Weight 1017.72 g/mol [1][3][4][5]

Physical State Solid[4]

Purity >99%[4]

Storage Store in a freezer at <-15°C[4][5]

Boiling Point 888.0±32.0 °C (Predicted)[6]

Density 0.901±0.06 g/cm3 (Predicted)[6]

Personal Protective Equipment (PPE)
While specific PPE is not mandated for handling Triheneicosanoin due to its non-hazardous

nature, general laboratory practice dictates the use of basic protective gear to minimize

exposure and ensure safety.[1]

Lab Coat: A standard lab coat should be worn to protect clothing.

Safety Glasses: Eye protection is recommended as a general precaution against any

splashes or airborne particles.[1]

Gloves: Nitrile gloves are recommended to prevent skin contact, not due to chemical hazard,

but as a good laboratory practice.[1][7]

Protective breathing equipment is generally not required under normal use conditions.[1]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Triheneicosanoin ensures safety and maintains the

integrity of the substance.

1. Receiving and Storage:
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Upon receipt, inspect the container for any damage.

Store the container in a freezer at temperatures below -15°C in a well-ventilated area.[4][5]

Keep the container tightly closed.[1]

2. Handling and Use:

Before use, allow the container to reach room temperature to prevent condensation.

Handle the substance in a clean, designated area.

Avoid spillage, and prevent contact with skin and eyes.[1]

Do not eat, drink, or smoke in the handling area.

3. Spill Management:

For small spills, wipe up the substance with a cloth or absorbent material.[1] Clean the area

with water.[1]

For larger spills, first cover the area with an inert absorbent material like sand or earth, then

collect the material for disposal.[1]

Note that spills may create a slip hazard.[1]

First Aid Measures
In the event of exposure, follow these first-aid guidelines:

Inhalation: If fumes from the heated product are inhaled, move the individual to a warm, well-

ventilated area.[1] If symptoms persist, seek medical attention.[1]

Eye Contact: Rinse the eye thoroughly with water as a precaution.[1] If irritation occurs,

consult a physician.[1]

Skin Contact: Wash the affected area with soap and water.[1] If symptoms develop, seek

medical advice.[1]
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Ingestion: Rinse the mouth with water.[1] Ingestion of large amounts may cause nausea and

vomiting; if this occurs, consult a doctor.[1]

Disposal Plan
Triheneicosanoin is not classified as hazardous waste.[1] However, all chemical waste should

be disposed of responsibly.

Waste Handling: Dispose of the substance in accordance with local, state, and federal

regulations.[1]

Container Disposal: Ensure containers are empty before disposal. Follow institutional

guidelines for the disposal of chemical containers.

Environmental Precautions: Avoid releasing the substance into sewers or the environment.[1]

Experimental Applications
Triheneicosanoin has been utilized as an internal standard for the quantification of fatty acids

and triacylglycerols in research samples, such as human breast milk and rat hearts.[6][8][9] It is

also used in liquid chromatography to help identify unknown compounds.[6][8]
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Workflow for Handling Triheneicosanoin
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Caption: General laboratory workflow for the safe handling of Triheneicosanoin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cosmobiousa.com [cosmobiousa.com]

2. cdn.caymanchem.com [cdn.caymanchem.com]

3. chemwhat.com [chemwhat.com]

4. larodan.com [larodan.com]

5. Triheneicosanoin | 26536-14-1 | BBA53614 | Biosynth [biosynth.com]

6. TRIHENEICOSANOIN CAS#: 26536-14-1 [m.chemicalbook.com]

7. PPE [growsafe.co.nz]

8. TRIHENEICOSANOIN | 26536-14-1 [chemicalbook.com]

9. caymanchem.com [caymanchem.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Triheneicosanoin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1351006#personal-protective-equipment-for-
handling-triheneicosanoin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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